Cas no 1286699-26-0 (N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product name: N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1286699-26-0
• MF: C₂₀H₂₁N₇O₃
• MW: 407.425843000412
• CID: 6199387
• PubChem ID: 52992991

N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• F6149-0148
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(2-methyl-6-nitrophenyl)piperidine-3-carboxamide
• AKOS024533706
• N-(2-methyl-6-nitrophenyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• 1286699-26-0
• VU0533435-1
• N-(2-methyl-6-nitrophenyl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide

• Inchi： 1S/C20H21N7O3/c1-14-5-2-7-16(27(29)30)19(14)22-20(28)15-6-3-11-25(13-15)17-8-9-18(24-23-17)26-12-4-10-21-26/h2,4-5,7-10,12,15H,3,6,11,13H2,1H3,(H,22,28)
• InChI Key： CAYKVXJODAALCI-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(N3C=CC=N3)N=N2)CCC1)NC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 407.17058756g/mol
• Monoisotopic Mass: 407.17058756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų
• XLogP3: 2.7

Additional information on N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide

Comprehensive Guide to N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS No. 1286699-26-0)

N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS No. 1286699-26-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its complex structure and unique properties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and pharmacological effects, making it a subject of ongoing scientific exploration.

The compound's structure features a pyridazine core linked to a piperidine-3-carboxamide moiety, which is further modified with a 2-methyl-6-nitrophenyl group. This intricate arrangement contributes to its distinct chemical behavior and reactivity. The presence of the 1H-pyrazol-1-yl group adds another layer of complexity, enhancing its potential for selective binding in biological systems. Such characteristics make N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide a valuable candidate for targeted therapeutic applications.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide has emerged as a promising lead compound in this context. Its ability to interact with specific enzyme targets has been explored in preclinical studies, highlighting its potential in treating various conditions. Researchers are also investigating its role in modulating cellular signaling pathways, which could pave the way for innovative treatments.

The synthesis of N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide involves multi-step organic reactions, requiring precise control over reaction conditions. Key steps include the formation of the pyridazine ring, followed by functionalization with the piperidine and nitrophenyl groups. The final product is typically purified using chromatographic techniques to ensure high purity and yield. This synthetic route underscores the compound's complexity and the expertise required for its production.

From a commercial perspective, N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its market value is influenced by factors such as purity, availability, and demand from the drug development sector. As interest in targeted therapies grows, the compound's relevance in the chemical and pharmaceutical industries is expected to rise.

Safety and handling of N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to consult safety data sheets (SDS) and conduct risk assessments before handling the compound in laboratory settings.

Looking ahead, N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide holds promise for future scientific breakthroughs. Its unique structural features and biological activity profile position it as a compound of interest for further exploration. As research continues, new applications and insights into its mechanism of action are likely to emerge, solidifying its place in the realm of medicinal chemistry.

For researchers and industry professionals seeking detailed information on N-(2-methyl-6-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide (CAS No. 1286699-26-0), consulting peer-reviewed journals and chemical databases is highly recommended. Staying updated with the latest studies and market trends will ensure informed decision-making regarding its use and potential applications.